Cas no 2098126-62-4 (3-Cyclopropylidenepiperidine hydrochloride)

• Product Name: 3-Cyclopropylidenepiperidine hydrochloride
• CAS No: 2098126-62-4
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 5729049
• PubChem ID: 92130990
• Update Time: 2025-06-11

3-Cyclopropylidenepiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-4006
• 3-cyclopropylidenepiperidine hydrochloride
• 3-cyclopropylidenepiperidine;hydrochloride
• 2098126-62-4
• AKOS026748087
• starbld0028065
• 3-Cyclopropylidenepiperidine hydrochloride

• Inchi： 1S/C8H13N.ClH/c1-2-8(6-9-5-1)7-3-4-7;/h9H,1-6H2;1H
• InChI Key： DBTFTOPEYAMFNP-UHFFFAOYSA-N
• SMILES： Cl.N1CCC/C(/C1)=C1\CC\1

Computed Properties

• Exact Mass: 159.0814771g/mol
• Monoisotopic Mass: 159.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-Cyclopropylidenepiperidine hydrochloride

Introduction to 3-Cyclopropylidenepiperidine hydrochloride (CAS No. 2098126-62-4)

3-Cyclopropylidenepiperidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. With the CAS number 2098126-62-4, this compound represents a derivative of piperidine, featuring a cyclopropylidene substituent that imparts distinct chemical and biological characteristics. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental and industrial uses.

The molecular structure of 3-Cyclopropylidenepiperidine hydrochloride consists of a piperidine ring, which is a six-membered heterocyclic amine, attached to a cyclopropylidene group. This arrangement introduces rigidity to the molecule, influencing its interactions with biological targets. The presence of the hydrochloride salt further modulates its pharmacokinetic profile, contributing to its suitability for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. 3-Cyclopropylidenepiperidine hydrochloride has been investigated for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of 3-Cyclopropylidenepiperidine hydrochloride is its structural diversity, which allows for modifications that can fine-tune its biological activity. Researchers have been experimenting with various analogs to optimize efficacy and minimize side effects. For instance, structural variations have been explored to enhance binding affinity to specific receptors while reducing off-target effects. This approach aligns with the broader trend in drug discovery towards more targeted and personalized therapies.

The synthesis of 3-Cyclopropylidenepiperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The cyclopropylidene moiety poses a synthetic challenge due to its strained ring structure, but recent advances in catalytic processes have made it more feasible to incorporate this group into complex molecules.

From a computational chemistry perspective, 3-Cyclopropylidenepiperidine hydrochloride has been subjected to extensive molecular modeling studies to understand its interactions at the atomic level. These studies have provided valuable insights into how the compound binds to biological targets and how structural modifications can influence its pharmacological properties. Such computational approaches are increasingly integral to modern drug discovery, enabling researchers to predict and optimize molecular behavior before conducting expensive wet-lab experiments.

The potential therapeutic applications of 3-Cyclopropylidenepiperidine hydrochloride extend beyond CNS disorders. Preliminary evidence suggests that it may have anti-inflammatory and analgesic properties, making it a candidate for treating chronic pain conditions. Additionally, its ability to modulate neurotransmitter systems could make it relevant in the management of addiction and substance abuse disorders. These diverse possibilities highlight the compound's broad pharmacological profile and its potential as a lead molecule for further drug development.

In conclusion, 3-Cyclopropylidenepiperidine hydrochloride (CAS No. 2098126-62-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation medications.